Cas no 122383-41-9 (2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI))

2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI) structure
122383-41-9 structure
Product Name:2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI)
CAS No:122383-41-9
MF:C11H21NO3
MW:215.289343595505
CID:104513
PubChem ID:45094408
Update Time:2025-04-18

2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI)
    • 122383-41-9
    • (5R)-5-ethoxy-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyrrolidin-2-one
    • (R)-5-Ethoxy-1-((S)-1-hydroxy-3-methylbutan-2-yl)pyrrolidin-2-one
    • 2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-,[R-(R*,S*)]-(9CI)
    • Inchi: 1S/C11H21NO3/c1-4-15-11-6-5-10(14)12(11)9(7-13)8(2)3/h8-9,11,13H,4-7H2,1-3H3/t9-,11-/m1/s1
    • InChI Key: JJKPKQHPJSHGLE-MWLCHTKSSA-N
    • SMILES: O(CC)[C@@H]1CCC(N1[C@H](CO)C(C)C)=O

Computed Properties

  • Exact Mass: 215.15200
  • Monoisotopic Mass: 215.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 49.77000
  • LogP: 0.92620
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